Cas no 2172462-61-0 (methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate)
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate
- EN300-1633358
- 2172462-61-0
-
- Inchi: 1S/C13H23NO3/c1-14-9-7-13(16,8-10-14)12(11(15)17-2)5-3-4-6-12/h16H,3-10H2,1-2H3
- InChI Key: ONFNCMILMWJWML-UHFFFAOYSA-N
- SMILES: OC1(CCN(C)CC1)C1(C(=O)OC)CCCC1
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.8Ų
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633358-0.05g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-0.1g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-0.25g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-0.5g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-1.0g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-2.5g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-5.0g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-10.0g |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1633358-50mg |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1633358-100mg |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate |
2172462-61-0 | 100mg |
$741.0 | 2023-09-22 |
methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate
Recent Advances in the Study of Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate (CAS: 2172462-61-0)
Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate (CAS: 2172462-61-0) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.
The compound's unique structure, featuring a cyclopentane ring fused with a piperidine moiety, has been the subject of extensive investigation. Researchers have explored its role as a precursor in the synthesis of sigma-1 receptor ligands, which are implicated in neuroprotection and the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, suggesting potential applications in Alzheimer's disease therapy.
In addition to its pharmacological potential, recent advancements in the synthetic methodology of methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate have been reported. A team at the University of Cambridge developed a novel, high-yield synthesis route utilizing catalytic asymmetric hydrogenation, which significantly improves the efficiency and scalability of production. This breakthrough, detailed in a 2024 Nature Chemistry publication, addresses previous challenges related to stereochemical control and yield optimization.
Further studies have investigated the compound's metabolic stability and pharmacokinetic properties. Preclinical trials conducted by Pfizer in 2023 revealed favorable blood-brain barrier penetration and metabolic profiles, making it a promising candidate for further drug development. These findings were presented at the American Chemical Society's annual meeting and are currently under peer review for publication in ACS Medicinal Chemistry Letters.
The safety profile of methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopentane-1-carboxylate has also been evaluated in recent toxicology studies. Results from in vitro and in vivo assays indicate low cytotoxicity and minimal off-target effects at therapeutic concentrations. However, researchers caution that further studies are needed to fully assess its long-term safety and potential drug-drug interactions.
Looking forward, the compound's versatility as a chemical building block continues to attract attention from both academic and industrial researchers. Several pharmaceutical companies have included derivatives of this compound in their CNS drug discovery pipelines, with clinical trials expected to begin within the next two years. The growing body of research underscores the importance of this molecule in advancing medicinal chemistry and drug development efforts.
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